89-64-5

4-Chloro-2-nitrophenol

In Stock

• CAS RN:
• 89-64-5

• Formula:
• C6H4ClNO3

• InChI:
• InChI=1S/C6H4ClNO3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H

• InChIKey:
• NWSIFTLPLKCTSX-UHFFFAOYSA-N

• Adsorption of 4-chloro-2-nitrophenol onto single-walled and multi-walled carbon nanotubes has been studied. Biotransformation of 4-chloro-2-nitrophenol by Bacillus sp. strain MW-1 has been studied.
  
  

2-Methyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine

• CAS RN:
• 55789-64-5

• Formula:
• C9H14S2

• InChI:
• InChI=1S/C9H14S2/c1-7-6-10-8-4-2-3-5-9(8)11-7/h7H,2-6H2,1H3

• InChIKey:
• UXLAJMLMLVYPHW-UHFFFAOYSA-N

• 2-Methyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine is a useful research compound. Its molecular formula is C9H14S2 and its molecular weight is 186.3 g/mol. The purity is usually 95%.

2-Propanamine, 2-methyl-N-(triphenylphosphoranylidene)-

• CAS RN:
• 13989-64-5

• Formula:
• C22H24NP

• InChI:
• InChI=1S/C22H24NP/c1-22(2,3)23-24(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3

• InChIKey:
• PAVNXBJENBMNKP-UHFFFAOYSA-N

• 2-Propanamine, 2-methyl-N-(triphenylphosphoranylidene)-, also known as 2-Propanamine, 2-methyl-N-(triphenylphosphoranylidene)-, is a useful research compound. Its molecular formula is C22H24NP and its molecular weight is 333.4 g/mol. The purity is usually 95%.

1-(3-(Aminomethyl)phenyl)ethanone hydrochloride

In Stock

• CAS RN:
• 149889-64-5

• Formula:
• C9H12ClNO

• InChI:
• InChI=1S/C9H11NO.ClH/c1-7(11)9-4-2-3-8(5-9)6-10;/h2-5H,6,10H2,1H3;1H

• InChIKey:
• QOSFANXGSABRGG-UHFFFAOYSA-N

• 1-(3-(Aminomethyl)phenyl)ethanone hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65 g/mol. The purity is usually 95%.

N-(6-chloro-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-64-5

• Formula:
• C15H8ClF3N2OS

• InChI:
• InChI=1S/C15H8ClF3N2OS/c16-10-4-5-11-12(7-10)23-14(20-11)21-13(22)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,20,21,22)

• InChIKey:
• HIERCXFTGRBDCW-UHFFFAOYSA-N

• N-(6-chloro-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C15H8ClF3N2OS and its molecular weight is 356.75. The purity is usually 95%.

6-Acetyl-2-amino-8-cyclopentyl-5-methylpyrido[2,3-d]pyrimidin-7(8H)-one

• CAS RN:
• 571189-64-5

• Formula:
• C15H18N4O2

• InChI:
• InChI=1S/C15H18N4O2/c1-8-11-7-17-15(16)18-13(11)19(10-5-3-4-6-10)14(21)12(8)9(2)20/h7,10H,3-6H2,1-2H3,(H2,16,17,18)

• InChIKey:
• LXKNTYGIJJDNJG-UHFFFAOYSA-N

• 6-Acetyl-2-amino-8-cyclopentyl-5-methylpyrido[2,3-d]pyrimidin-7(8H)-one is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.33 g/mol. The purity is usually 95%.

4'-Chloro-3'-fluoro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-64-5

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-4-2-3-5-12(11)7-9-16(19)13-6-8-14(17)15(18)10-13/h2-6,8,10H,7,9H2,1H3

• InChIKey:
• QVNMGYBTKMXFRM-UHFFFAOYSA-N

• 4'-Chloro-3'-fluoro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

N-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide

In Stock

• CAS RN:
• 461689-64-5

• Formula:
• C20H18N2O5S2

• InChI:
• InChI=1S/C20H18N2O5S2/c1-3-27-16-10-12(8-9-14(16)23)11-17-19(25)22(20(28)29-17)21-18(24)13-6-4-5-7-15(13)26-2/h4-11,23H,3H2,1-2H3,(H,21,24)/b17-11+

• InChIKey:
• CFZVZBQJUGMOPV-GZTJUZNOSA-N

• N-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H18N2O5S2 and its molecular weight is 430.49. The purity is usually 95%.

4,4'-Bis(pyrrolidinoacetyl)biphenyl dimethiobromide

• CAS RN:
• 123489-64-5

• Formula:
• C26H34Br2N2O2

• InChI:
• InChI=1S/C26H34N2O2.2BrH/c1-27(15-3-4-16-27)19-25(29)23-11-7-21(8-12-23)22-9-13-24(14-10-22)26(30)20-28(2)17-5-6-18-28;;/h7-14H,3-6,15-20H2,1-2H3;2*1H/q+2;;/p-2

• InChIKey:
• DYQNIBTUKRSYBL-UHFFFAOYSA-L

• 4,4'-Bis(pyrrolidinoacetyl)biphenyl dimethiobromide, also known as 4,4'-Bis(pyrrolidinoacetyl)biphenyl dimethiobromide, is a useful research compound. Its molecular formula is C26H34Br2N2O2 and its molecular weight is 566.4 g/mol. The purity is usually 95%.

7-Chloro-5-(4-(3-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline

In Stock

• CAS RN:
• 893789-64-5

• Formula:
• C27H22ClF3N6O

• InChI:
• InChI=1S/C27H22ClF3N6O/c1-38-21-7-3-6-20(16-21)35-10-12-36(13-11-35)25-22-15-19(28)8-9-23(22)37-26(32-25)24(33-34-37)17-4-2-5-18(14-17)27(29,30)31/h2-9,14-16H,10-13H2,1H3

• InChIKey:
• CRZXBPOAMFTYNM-UHFFFAOYSA-N

• 7-Chloro-5-(4-(3-methoxyphenyl)piperazin-1-yl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazoline is a useful research compound. Its molecular formula is C27H22ClF3N6O and its molecular weight is 538.96. The purity is usually 95%.

(3-Chlorobenzyl)isobutylamine

In Stock

• CAS RN:
• 893589-64-5

• Formula:
• C11H16ClN

• InChI:
• InChI=1S/C11H16ClN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3

• InChIKey:
• IGIBVCHOAXAJDB-UHFFFAOYSA-N

• (3-Chlorobenzyl)isobutylamine is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.7 g/mol. The purity is usually 95%.

5,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol

In Stock

• CAS RN:
• 1006389-64-5

• Formula:
• C14H25BO3

• 5,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol is a useful research compound. Its molecular formula is C14H25BO3 and its molecular weight is 252.2. The purity is usually 95%.

1-(4-Methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

In Stock

• CAS RN:
• 1022989-64-5

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-9-13(14(17)18)10(2)16(15-9)8-11-4-6-12(19-3)7-5-11/h4-7H,8H2,1-3H3,(H,17,18)

• InChIKey:
• VXRHBEFSYUXBLQ-UHFFFAOYSA-N

• 1-(4-Methoxybenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.293. The purity is usually 95%.

6-(iodomethyl)-3-methyl-6,7-dihydro-4H-thiazolo[2,3-c][1,2,4]triazin-4-one

In Stock

• CAS RN:
• 1043389-64-5

• Formula:
• C7H8IN3OS

• InChI:
• InChI=1S/C7H8IN3OS/c1-4-6(12)11-5(2-8)3-13-7(11)10-9-4/h5H,2-3H2,1H3

• InChIKey:
• JHOYWSKWLAKHQI-UHFFFAOYSA-N

• 6-(iodomethyl)-3-methyl-6,7-dihydro-4H-thiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C7H8IN3OS and its molecular weight is 309.13. The purity is usually 95%.

N-(2,6-difluorophenyl)-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1705989-64-5

• Formula:
• C16H16F2N2O2S

• InChI:
• InChI=1S/C16H16F2N2O2S/c17-11-3-1-4-12(18)15(11)19-16(21)20-7-6-14(23-10-8-20)13-5-2-9-22-13/h1-5,9,14H,6-8,10H2,(H,19,21)

• InChIKey:
• ZUDLHPIDPNUARQ-UHFFFAOYSA-N

• N-(2,6-difluorophenyl)-7-(furan-2-yl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C16H16F2N2O2S and its molecular weight is 338.37. The purity is usually 95%.

N-(2-methoxy-2-phenylbutyl)-4-(trifluoromethoxy)benzamide

In Stock

• CAS RN:
• 1797089-64-5

• Formula:
• C19H20F3NO3

• InChI:
• InChI=1S/C19H20F3NO3/c1-3-18(25-2,15-7-5-4-6-8-15)13-23-17(24)14-9-11-16(12-10-14)26-19(20,21)22/h4-12H,3,13H2,1-2H3,(H,23,24)

• InChIKey:
• MTWDJKIMLZPXNV-UHFFFAOYSA-N

• N-(2-methoxy-2-phenylbutyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C19H20F3NO3 and its molecular weight is 367.368. The purity is usually 95%.

N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(4-(methylsulfonyl)phenyl)propanamide

In Stock

• CAS RN:
• 1797889-64-5

• Formula:
• C22H28N2O4S

• InChI:
• InChI=1S/C22H28N2O4S/c1-28-20-4-3-15-24(16-20)19-10-8-18(9-11-19)23-22(25)14-7-17-5-12-21(13-6-17)29(2,26)27/h5-6,8-13,20H,3-4,7,14-16H2,1-2H3,(H,23,25)

• InChIKey:
• ICUZCMPCKZWBLA-UHFFFAOYSA-N

• N-(4-(3-methoxypiperidin-1-yl)phenyl)-3-(4-(methylsulfonyl)phenyl)propanamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.

Tricyclo[3.3.1.02,7]nonan-6-ol

In Stock

• CAS RN:
• 1823589-64-5

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c10-9-5-1-2-7-6(3-5)4-8(7)9/h5-10H,1-4H2

• InChIKey:
• OOLNSBKHVSCTIW-UHFFFAOYSA-N

• Tricyclo[3.3.1.02,7]nonan-6-ol is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21. The purity is usually 95%.

(2R)-1-Cyclopropylpropan-2-amine;hydrochloride

In Stock

• CAS RN:
• 2230789-64-5

• Formula:
• C6H14ClN

• InChI:
• InChI=1S/C6H13N.ClH/c1-5(7)4-6-2-3-6;/h5-6H,2-4,7H2,1H3;1H/t5-;/m1./s1

• InChIKey:
• VNYSQDOEZLQMFC-NUBCRITNSA-N

• (2R)-1-Cyclopropylpropan-2-amine;hydrochloride is a useful research compound. Its molecular formula is C6H14ClN and its molecular weight is 135.64. The purity is usually 95%.

N-(3-Chlorobenzyl)-2-methyl-1-propanamine hydrochloride

• CAS RN:
• 1049773-90-1; 893589-64-5

• Formula:
• C11H17Cl2N

• InChI:
• InChI=1S/C11H16ClN.ClH/c1-9(2)7-13-8-10-4-3-5-11(12)6-10;/h3-6,9,13H,7-8H2,1-2H3;1H

• InChIKey:
• OKWNWZKATVXTSK-UHFFFAOYSA-N

• N-(3-Chlorobenzyl)-2-methyl-1-propanamine hydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N and its molecular weight is 234.16. The purity is usually 95%.